Crimidine

• CAS No.: 535-89-7
• Product Name: Crimidine
• Molecular Formula: C7H10ClN3
• Molecular Weight: 171.63 g/mol
• IUPAC Name: 2-chloro-N,N,6-trimethylpyrimidin-4-amine
• Standard InChI: InChI=1S/C7H10ClN3/c1-5-4-6(11(2)3)10-7(8)9-5/h4H,1-3H3
• Standard InChIKey: HJIUPFPIEBPYIE-UHFFFAOYSA-N
• Impurities: Inactive waxy 4-chloro-2-dimethylamino isome
• SMILES: CC1=CC(=NC(=N1)Cl)N(C)C
• Canonical SMILES: CC1=CC(=NC(=N1)Cl)N(C)C
• Appearance: Solid powder
• Boiling Point: 284 to 297 °F at 4 mm Hg (EPA, 1998); 140-147 °C at 4 mm Hg
• Colorform: Colorless crystals
• Melting Point: 189 °F (EPA, 1998); 87.0 °C; 87 °C
• Physical Description: Crimidine appears as brown waxy solid or colorless crystals. Used as a rodenticide. Not registered as a pesticide in the U.S. (EPA, 1998)
• Description: Crimidine appears as brown waxy solid or colorless crystals. Used as a rodenticide. Not registered as a pesticide in the U.S. (EPA, 1998); Crimidine is a member of pyrimidines and an organohalogen compound.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Very stable in neutral media, but decomposed by strong acids and alkalis.
• Solubility: 0.05 M; Very soluble in ethanol; In water, 9.4 g/L at 20 °C; Readily soluble in dichloromethane, 2-propanol, toluene; Soluble in most common organic solvents, eg acetone, benzene, chloroform, diethyl ether, ethanol. Soluble in dilute acids.
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Crimidine; W-491; W-491; W-491; NSC 2017; NSC-2017; NSC2017.
• Vapor Pressure: Less than 10-5 at 68F (EPA, 1998); 0.023 mm Hg at 25 °C (est)
• Reference: 1: Zimmermann R, Steinberg TA, Raith K, Hülsmeyer V, Fischer A. Canine status epilepticus due to acute intoxication. Tierarztl Prax Ausg K Kleintiere Heimtiere. 2010;38(5):285-94. PubMed PMID: 22215313.; 2: Lheureux P, Penaloza A, Gris M. Pyridoxine in clinical toxicology: a review. Eur J Emerg Med. 2005 Apr;12(2):78-85. Review. PubMed PMID: 15756083.; 3: Besnard T, Sadeg N, Ricart N, Richecoeur J, Nisse P, Vinner E, Houdret N, Humbert L, Ihermitte M. [Serial determination of crimidine by HPLC/SE/SM in a patient ingesting a "mouse trap"]. Acta Clin Belg. 2002;57 Suppl 1:8-11. French. PubMed PMID: 11974448.; 4: Besnard T, Sadeg N, Ricart N, Richecœur J, Nisse P, Vinner E, Houdret N, Humbert L, Lhermitte M. Determination serique de la crimidine par clhp/es/sm chez un patient ayant ingere un « souricide foudroyant ». Acta Clin Belg. 2002;57 Suppl 1:8-11. doi: 10.1179/acb.2002.069. PubMed PMID: 24862517.; 5: De Saqui-Sannes P, Nups P, Le Bars P, Burgat V. Evaluation of an HPTLC method for the determination of strychnine and crimidine in biological samples. J Anal Toxicol. 1996 May-Jun;20(3):185-8. PubMed PMID: 8735200.; 6: Sun ZQ. [Single dose of 2 acute rodenticides used in a village]. Zhonghua Liu Xing Bing Xue Za Zhi. 1985 Oct;6(5):296-9. Chinese. PubMed PMID: 3836748.; 7: Lumeij JT, Schotman AJ, de Vries HW. Crimidine (2-chloro-4-(dimethylamino)-6-methylpyrimidine) poisoning in a dog due to ingestion of the rodenticide Castrix. Vet Q. 1983 Jul;5(3):107-11. PubMed PMID: 6636500.; 8: KARLOG O, KNUDSEN E. VITAMIN B6 AS AN ANTIDOTE AGAINST THE RODENTICIDE 'CASTRIX' (2-CHLORO-4-METHYL-6-DIMETHYLAMINOPYRIMIDIN). Nature. 1963 Nov 23;200:790. PubMed PMID: 14087021.; 9: KNUDSEN E. THE TOXICITY OF THE RODENTICIDE CASTRIX (2-CHLORO-4-DIAMETHYLAMINO-6-METHYLPYRIMIDINE) AND THE ANTIDOTAL EFFECT OF VITAMIN B6. Acta Pharmacol Toxicol (Copenh). 1963;20:295-302. PubMed PMID: 14162811.; 10: CRAMPTON JM, VOSS E. An investigation of the chronic toxicity and acceptability of Castrix. J Am Pharm Assoc Am Pharm Assoc. 1952 Mar;41(3):135-8. PubMed PMID: 14927481.; 11: GOLDBACH H. [Fatal poisoning with castrix (hydrochloride of 2-chlor-4-methyl-6-dimethylaminopyrimidine), a rat poison]. Med Klin. 1950 Aug 4;45(31):961-3. Undetermined Language. PubMed PMID: 15438607.; 12: DUBOIS KP, COCHRAN KW, THOMSON JF. Rodenticidal action of 2-chloro-4-dimethylamino-6-methylpyrimidine (castrix). Proc Soc Exp Biol Med. 1948 Feb;67(2):169-71. PubMed PMID: 18907617.
• PubChem Compound: 10813
• Last Modified: Nov 11 2021